Cas no 21431-57-2 (3-(5-bromo-2-methyl-4-nitroimidazol-1-yl)propane-1,2-diol)

• Product Name: 3-(5-bromo-2-methyl-4-nitroimidazol-1-yl)propane-1,2-diol
• CAS No: 21431-57-2
• MF: C₇H₁₀BrN₃O₄
• MW: 280.07600069046
• CID: 911785
• PubChem ID: 338775
• Update Time: 2025-04-19

3-(5-bromo-2-methyl-4-nitroimidazol-1-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methyl-4-nitroimidazol-1-yl)propane-1,2-diol
• 3-(5-bromo-2-methyl-4-nitro-imidazol-1-yl)-propane-1,2-diol
• AC1L7OIY
• NSC362811
• 3-(5-Bromo-2-methyl-4-nitro-1H-imidazol-1-yl)propane-1,2-diol
• DS-004589
• DTXSID70320646
• 21431-57-2
• 3-(5-Bromo-2-methyl-4-nitro-imidazol-1-yl)propane-1,2-diol
• NSC-362811

• Inchi： 1S/C7H10BrN3O4/c1-4-9-7(11(14)15)6(8)10(4)2-5(13)3-12/h5,12-13H,2-3H2,1H3
• InChI Key： NYTPKMBEGZQHAF-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C)N1CC(CO)O

Computed Properties

• Exact Mass: 278.9855
• Monoisotopic Mass: 278.98547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 101.42
• LogP: 0.73860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles